Cas no 477860-50-7 (1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE)

• Product Name: 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE
• CAS No: 477860-50-7
• MF: C₂₂H₂₃N₃O
• MW: 345.437525033951
• CID: 5269716
• Update Time: 2025-10-31

1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE
• (4E)-1-(4-methoxyphenyl)-2-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5,6,7-tetrahydro-1H-indole
• 4H-Indol-4-one, 1,5,6,7-tetrahydro-1-(4-methoxyphenyl)-2-methyl-, 2-phenylhydrazone
• N-[(E)-[1-(4-methoxyphenyl)-2-methyl-6,7-dihydro-5H-indol-4-ylidene]amino]aniline

• Inchi： 1S/C22H23N3O/c1-16-15-20-21(24-23-17-7-4-3-5-8-17)9-6-10-22(20)25(16)18-11-13-19(26-2)14-12-18/h3-5,7-8,11-15,23H,6,9-10H2,1-2H3/b24-21+
• InChI Key： HFLHYERRPUGZFY-DARPEHSRSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=CC2/C(/CCCC1=2)=N/NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 480
• XLogP3: 5
• Topological Polar Surface Area: 38.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE

Introduction to 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE and Its Significance in Modern Chemical Biology

The compound with the CAS number 477860-50-7, identified as 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE, represents a fascinating molecule with potential applications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a complex structural framework, has garnered attention due to its unique chemical properties and biological activities. The presence of both aromatic and aliphatic moieties, coupled with the presence of functional groups such as hydroxyl and amide moieties, makes this compound a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding indole derivatives due to their diverse biological activities. Indole-based compounds are well-known for their role in various biological processes and have been extensively studied for their potential as therapeutic agents. The specific structure of 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE incorporates elements that suggest it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has led to its exploration as a lead compound in the development of novel drugs targeting chronic inflammatory diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the indole core with the phenylhydrazone moiety creates a molecular scaffold that can modulate protein-protein interactions and enzyme activity. Recent studies have shown that similar indole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The structural features of 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE suggest that it may also possess such inhibitory properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process and obtain high-quality material suitable for biological testing. The synthesis typically begins with the formation of the indole core through cyclization reactions, followed by functionalization at various positions to introduce the desired substituents. The final step involves the formation of the phenylhydrazone linkage, which is critical for achieving the desired biological activity.

Once synthesized, 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE undergoes rigorous testing to evaluate its biological efficacy and safety profile. In vitro assays are conducted to assess its interaction with target enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic properties and potential side effects. These studies are essential for determining whether the compound has the potential to progress into clinical development.

The importance of this compound cannot be overstated in the context of modern drug discovery. With an increasing demand for novel therapeutic agents that target specific disease pathways without causing significant side effects, compounds like 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE offer a ray of hope. By leveraging cutting-edge synthetic chemistry and biophysical techniques, researchers are able to design molecules that are tailored to interact with biological targets in a highly specific manner.

In conclusion, 1-(4-METHOXYPHENYL)-2-METHYL-1,5,6,7-TETRAHYDRO-4H-INDOL-4-ONE N-PHENYLHYDRAZONE (CAS no 477860-50-7) represents a significant advancement in chemical biology research. Its unique structure and potential biological activities make it a valuable tool for understanding disease mechanisms and developing new treatments. As research continues to uncover new applications for this compound, 47786050 will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.